Cas no 100478-30-6 (4,6-bis(difluoromethoxy)-2-ethylsulfanylpyrimidine)
100478-30-6 structure
Product Name:4,6-bis(difluoromethoxy)-2-ethylsulfanylpyrimidine
CAS No:100478-30-6
MF:C8H8F4N2O2S
MW:272.219934463501
CID:1126873
PubChem ID:13491831
Update Time:2025-04-20
4,6-bis(difluoromethoxy)-2-ethylsulfanylpyrimidine Chemical and Physical Properties
Names and Identifiers
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- 4,6-bis(difluoromethoxy)-2-ethylsulfanylpyrimidine
- DTXSID50542107
- Pyrimidine, 4,6-bis(difluoromethoxy)-2-(ethylthio)-
- 4,6-Bis(difluoromethoxy)-2-(ethylsulfanyl)pyrimidine
- 100478-30-6
-
- Inchi: 1S/C8H8F4N2O2S/c1-2-17-8-13-4(15-6(9)10)3-5(14-8)16-7(11)12/h3,6-7H,2H2,1H3
- InChI Key: GMPVRSRTFJWIHC-UHFFFAOYSA-N
- SMILES: S(C1N=C(C=C(N=1)OC(F)F)OC(F)F)CC
Computed Properties
- Exact Mass: 272.02434
- Monoisotopic Mass: 272.02426132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 69.5Ų
Experimental Properties
- PSA: 44.24
4,6-bis(difluoromethoxy)-2-ethylsulfanylpyrimidine Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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